Cas no 1796969-61-3 (2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine)

2-{[1-(Cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine is a specialized sulfonamide derivative featuring a cyclohexanesulfonyl-piperidinyloxy scaffold linked to a methyl-substituted pyridine moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or enzyme modulation. Its structural design combines lipophilic (cyclohexyl) and polar (sulfonyl) components, enhancing membrane permeability while maintaining solubility. The piperidine and pyridine rings contribute to conformational rigidity, which may improve binding affinity in receptor interactions. Its synthetic versatility allows for further functionalization, making it valuable for medicinal chemistry research. The compound is typically handled under controlled conditions due to its reactive sulfonyl group.
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine structure
1796969-61-3 structure
Product Name:2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine
CAS No:1796969-61-3
MF:C17H26N2O3S
MW:338.464943408966
CID:5370128
Update Time:2025-08-04

2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-[[1-(Cyclohexylsulfonyl)-4-piperidinyl]oxy]-6-methylpyridine
    • 2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine
    • Inchi: 1S/C17H26N2O3S/c1-14-6-5-9-17(18-14)22-15-10-12-19(13-11-15)23(20,21)16-7-3-2-4-8-16/h5-6,9,15-16H,2-4,7-8,10-13H2,1H3
    • InChI Key: WXNPLBHOTSZYQP-UHFFFAOYSA-N
    • SMILES: C1(OC2CCN(S(C3CCCCC3)(=O)=O)CC2)=NC(C)=CC=C1

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 478.6±55.0 °C(Predicted)
  • pka: 4.49±0.12(Predicted)

2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6359-5572-2μmol
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine
1796969-61-3
2μmol
$85.5 2023-09-09
Life Chemicals
F6359-5572-5μmol
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine
1796969-61-3
5μmol
$94.5 2023-09-09
Life Chemicals
F6359-5572-10μmol
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine
1796969-61-3
10μmol
$103.5 2023-09-09
Life Chemicals
F6359-5572-20μmol
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine
1796969-61-3
20μmol
$118.5 2023-09-09
Life Chemicals
F6359-5572-1mg
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine
1796969-61-3
1mg
$81.0 2023-09-09
Life Chemicals
F6359-5572-2mg
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine
1796969-61-3
2mg
$88.5 2023-09-09
Life Chemicals
F6359-5572-3mg
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine
1796969-61-3
3mg
$94.5 2023-09-09
Life Chemicals
F6359-5572-4mg
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine
1796969-61-3
4mg
$99.0 2023-09-09
Life Chemicals
F6359-5572-5mg
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine
1796969-61-3
5mg
$103.5 2023-09-09
Life Chemicals
F6359-5572-10mg
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine
1796969-61-3
10mg
$118.5 2023-09-09

2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine Related Literature

Additional information on 2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine

Introduction to 2-{[1-(cyclohexanesulfonylpiperidin-4-yl)oxy]-6-methylpyridine (CAS No. 1796969-61-3)}

2-{[1-(cyclohexanesulfonylpiperidin-4-yl)oxy]-6-methylpyridine}, identified by its CAS number 1796969-61-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its piperidine core and pyridine substituents, which are well-known for their biological activity and potential therapeutic applications.

The structural framework of 2-{[1-(cyclohexanesulfonylpiperidin-4-yl)oxy]-6-methylpyridine incorporates a cyclohexanesulfonyl group, which is a key feature that contributes to its unique chemical properties. The presence of this group enhances the compound's solubility in polar solvents and influences its interactions with biological targets. Additionally, the piperidin-4-yl moiety is known for its ability to modulate receptor binding, making it a valuable component in the design of drugs targeting neurological and cardiovascular diseases.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The combination of the cyclohexanesulfonyl and piperidin-4-yl groups in 2-{[1-(cyclohexanesulfonylpiperidin-4-yl)oxy]-6-methylpyridine positions it as a promising candidate for further exploration in medicinal chemistry. Studies have shown that such compounds exhibit potential benefits in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

The pyridine ring in 2-{[1-(cyclohexanesulfonylpiperidin-4-yl)oxy]-6-methylpyridine is another critical feature that contributes to its biological activity. Pyridine derivatives are widely recognized for their role in drug development due to their ability to interact with a diverse range of biological targets. The methyl group at the 6-position further fine-tunes the compound's pharmacokinetic properties, enhancing its bioavailability and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists have been able to identify promising candidates for further experimental validation. 2-{[1-(cyclohexanesulfonylpiperidin-4-yl)oxy]-6-methylpyridine has emerged as one of the most intriguing compounds in this regard, showing potential as a lead molecule for drug development.

The synthesis of 2-{[1-(cyclohexanesulfonylpiperidin-4-yl)oxy]-6-methylpyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclohexanesulfonyl group necessitates careful handling to ensure high yield and purity. Researchers have developed innovative synthetic routes that optimize yield while minimizing side reactions, making it feasible to produce this compound on a larger scale.

In addition to its synthetic challenges, the characterization of 2-{[1-(< strong>cyclohexanesulfonyl piperidin-4-yl ) strong>) oxy]-6-methylpyridine requires advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm the structure and purity of the compound. These techniques provide detailed information about the molecular structure, which is crucial for understanding its biological activity.

The pharmacological profile of 2-{[1-(< strong>cyclohexanesulfonyl piperidin-4-yl ) strong>) oxy]-6-methylpyridine has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, it has shown promise in inhibiting kinases associated with cancer cell proliferation and survival. Additionally, it exhibits anti-inflammatory properties by modulating cytokine production and immune cell function.

The therapeutic potential of 2-{[1-(< strong>cyclohexanesulfonyl piperidin-4-yl ) strong>) oxy]-6-methylpyridine extends beyond oncology and inflammation. Research suggests that it may also have applications in treating neurological disorders by interacting with neurotransmitter receptors. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

One of the most exciting aspects of 2-{[1-(< strong>cyclohexanesulfonyl piperidin-4-yl ) strong>) oxy]-6-methylpyridine is its versatility in drug design. By modifying different parts of its structure, researchers can fine-tune its pharmacological properties to target specific disease pathways more effectively. This flexibility makes it a valuable scaffold for developing novel therapeutics with improved efficacy and reduced side effects.

The future direction of research on 2-{[1-(< strong>cyclohexanesulfonyl piperidin-4-yl ) strong>) oxy]-6-methylpyridine includes further exploration of its mechanism of action and clinical translation. Investigating how it interacts with biological targets at the molecular level will provide insights into its therapeutic potential. Additionally, conducting clinical trials will be essential to evaluate its safety and efficacy in human patients.

In conclusion, 2-{[1-(< strong>cyclohexanesulfonyl piperidin-4-

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd